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Compound of Interest

Compound Name:
4-(2-Ethylphenoxy)-3-

methylaniline

CAS No.: 946663-58-7

Cat. No.: B3171134

Get Quote

Executive Summary & Compound Identity
4-(2-Ethylphenoxy)-3-methylaniline is a diaryl ether derivative characterized by an electron-

rich aniline core coupled to a sterically hindered phenoxy ring. It serves as a specialized

intermediate in the synthesis of functionalized dyes, agrochemicals, and potentially tyrosine

kinase inhibitor (TKI) scaffolds.

Chemical Structure & Properties:

IUPAC Name: 4-(2-Ethylphenoxy)-3-methylaniline[1]

Molecular Formula:

[1][2]

Molecular Weight: 227.31 g/mol

Key Functional Groups: Primary Amine (
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), Ether Linkage (

), Alkyl side chains (Ethyl, Methyl).

Synthetic Context & Impurity Profile
Understanding the synthesis is critical for interpreting spectroscopic data, particularly for

identifying process-related impurities. The most probable synthetic route involves a nucleophilic

aromatic substitution (

) or Ullmann-type coupling followed by nitro reduction.

Synthesis & Impurity Workflow
The following diagram illustrates the formation of the core ether linkage and the subsequent

reduction step.
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Figure 1: Predicted synthetic pathway and potential impurities affecting spectroscopic

baselines.

Mass Spectrometry (MS) Analysis
Methodology: Gas Chromatography-Mass Spectrometry (GC-MS) using Electron Ionization (EI)

at 70 eV.

Fragmentation Logic
The molecule exhibits a distinct fragmentation pattern driven by the stability of the diphenyl

ether core and the alkyl substituents.
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m/z (approx) Ion Type Fragmentation Mechanism

227
Molecular Ion. Prominent due

to the aromatic stability.

212

Loss of Methyl. Cleavage of

the terminal methyl from the

ethyl group (

) or the ring methyl.

198

Loss of Ethyl. Cleavage of the

ethyl group (

) from the phenoxy ring.

134

Ether Cleavage. Formation of

the 4-amino-2-methylphenyl

cation (aniline fragment) after

breaking the C-O bond.

106

Toluidine Ion. Rearrangement

and loss of the phenoxy

moiety.

Diagnostic Criterion: Look for the molecular ion at m/z 227 and a base peak likely around m/z

198 or 134, confirming the ether linkage stability relative to the alkyl chains.

Infrared Spectroscopy (FT-IR)
Methodology: Attenuated Total Reflectance (ATR) on neat solid/oil.

The IR spectrum provides rapid confirmation of the functional group transformation (Nitro

Amine).
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Frequency (

)
Intensity Assignment Structural Origin

3450, 3360 Medium, Sharp

Primary amine

stretching

(asymmetric &

symmetric).

3030-3060 Weak
Aromatic C-H

stretching.

2960, 2870 Medium

Aliphatic C-H

stretching

(Ethyl/Methyl groups).

1620 Medium
Amine scissoring

deformation.

1590, 1490 Strong
Aromatic ring

breathing modes.

1240 Strong

Asymmetric Ether

Stretch. Critical

diagnostic for the

diaryl ether linkage.

Nuclear Magnetic Resonance (NMR)
Methodology:

and

NMR in

or

.[3] Note: Chemical shifts (

) are predicted based on substituent shielding/deshielding effects calculated via
ChemDraw/ACD Labs algorithms.
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NMR (Proton) Assignment
The spectrum is divided into two aromatic systems and two aliphatic zones.

(ppm) Multiplicity Integral Assignment Interpretation

6.6 - 7.2 Multiplet 7H Ar-H

Overlapping

signals from both

benzene rings.

The proton ortho

to the amino

group will be

most upfield

(~6.6 ppm).

3.50 Broad Singlet 2H

Exchangeable

amine protons.

Shift varies with

concentration/sol

vent.

2.65
Quartet (

)
2H

Methylene

protons of the

ethyl group (Ring

B).

2.15 Singlet 3H

Methyl group on

the aniline ring

(Ring A).

1.20
Triplet (

)
3H

Terminal methyl

of the ethyl

group.

NMR (Carbon) Assignment
Expect 15 distinct carbon signals.

Aliphatic Region (0-60 ppm):
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ppm (Ethyl

)

ppm (Aniline

)

ppm (Ethyl

)

Aromatic Region (110-160 ppm):

C-O Carbons: Two quaternary signals downfield (

ppm).

C-N Carbon: One quaternary signal (

ppm).

C-Alkyl Carbons: Two quaternary signals (

ppm).

Methine Carbons: Remaining CH signals (

ppm).

Quality Control & Purity Assessment Workflow
To ensure the material meets "Research Grade" (>98%) or "Pharma Grade" (>99.5%)

standards, the following self-validating workflow is recommended.
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Figure 2: Analytical decision tree for lot release.

Protocol: Sample Preparation for NMR
Mass: Weigh 5-10 mg of the solid analyte.

Solvent: Add 0.6 mL of

(Chloroform-d). Ensure complete dissolution; the compound should be freely soluble.

Filtration: If the solution is cloudy (indicating inorganic salts from the reduction step), filter

through a cotton plug into the NMR tube.
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Reference: Calibrate to the residual

peak at

7.26 ppm.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/product/b3171134?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3171134?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

